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Compound of Interest

Compound Name: 4-Tritylaniline

Cat. No.: B1293856

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe disposal of 4-
Tritylaniline (CAS 22948-06-7), ensuring compliance and minimizing risk.

Key Safety and Physical Data

A comprehensive understanding of the properties of 4-Tritylaniline is fundamental to its safe
handling. The following table summarizes key quantitative data for this compound.

Property Value Reference
Synonym 4-Triphenylmethylaniline

CAS Number 22948-06-7

Molecular Formula (CsHs)3CCsHaNH2

Molecular Weight 335.44 g/mol

Appearance Off-white solid [1]

Melting Point 255-257 °C

Solubility Insoluble in water [2]

Storage Class 11 - Combustible Solids
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Personal Protective Equipment (PPE)

Before handling 4-Tritylaniline, ensure the following personal protective equipment is worn to
prevent exposure.

e Eye Protection: Use safety glasses with side-shields or goggles.[3]
e Hand Protection: Wear appropriate chemical-resistant gloves.[3]
» Skin and Body Protection: A lab coat should be worn to protect from skin contact.[3]

o Respiratory Protection: If dust is generated, use a NIOSH-approved N95 dust mask or
higher-level respirator.

Step-by-Step Disposal Protocol

The recommended method for the disposal of 4-Tritylaniline is through a licensed and certified
hazardous waste disposal company.[1][4] Adherence to the following procedural steps is critical
for ensuring safety and regulatory compliance.

Step 1: Waste Collection and Segregation

o Collect waste 4-Tritylaniline in its original container or a compatible, clearly labeled, and
sealable waste container.

e The container must be prominently labeled as "Hazardous Waste" and clearly identify the
contents as "4-Tritylaniline" or "4-Triphenylmethylaniline".

o Crucially, do not mix this chemical waste with other waste streams to avoid potentially
hazardous reactions.[5]

Step 2: Handling Contaminated Materials

e Any materials that have come into contact with 4-Tritylaniline, such as gloves, absorbent
pads, and weighing papers, must be considered contaminated.[5]

» Dispose of all contaminated materials in the same designated hazardous waste container as
the chemical itself.[5][6] Do not dispose of these items in regular trash.[5]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1293856?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA10550&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10550&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10550&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1293856?utm_src=pdf-body
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10550&PLANT=d__ALF
https://www.aaronchem.com/sds/22948-06-7.pdf
https://www.benchchem.com/product/b1293856?utm_src=pdf-body
https://www.benchchem.com/product/b1293856?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Aniline_N_N_dimethyl_4_diphenylmethyl_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1293856?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Aniline_N_N_dimethyl_4_diphenylmethyl_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Aniline_N_N_dimethyl_4_diphenylmethyl_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_4_Trifluoromethyl_aniline_d4_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Aniline_N_N_dimethyl_4_diphenylmethyl_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Step 3: Storage Pending Disposal

o Store the sealed hazardous waste container in a cool, dry, and well-ventilated area
designated for hazardous waste.[3][5]

e The storage area should be secure and away from incompatible materials.[5]
Step 4: Professional Disposal

o Under no circumstances should 4-Tritylaniline be disposed of down the drain or mixed with
general refuse.[1][6] Discharge into the environment must be strictly avoided.[1][3]

o Arrange for the collection of the hazardous waste by a licensed and certified hazardous
waste disposal company. Your institution's Environmental Health and Safety (EHS)
department will have established procedures for this service.[5] The ultimate disposal will
likely involve high-temperature incineration in a facility equipped with afterburners and
scrubbers to neutralize harmful by-products.[6]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 4-Tritylaniline,
from initial handling to final disposition.
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Caption: Workflow for the safe disposal of 4-Tritylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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